Cas no 6410-10-2 (Para Red)

• Product Name: Para Red
• CAS No: 6410-10-2
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• MDL: MFCD00003908
• CID: 46750
• PubChem ID: 87574754
• Update Time: 2025-04-18

Para Red Chemical and Physical Properties

Names and Identifiers

• Para Red
• 1-(4-Nitrophenylazo)-2-naphthol
• ParaRed,pure25GR
• Pararot
• CIPIGMENTRED1
• Fast Rose Red Lake
• Para Red Toner
• Para Red,pure
• Para Toner
• PIGMENT RED 1
• 1-(4-Nitrophenylazo)naphthalen-2-ol
• 1-[(4-nitrofenyl)diazenyl]-2-naftol
• C.I. Pigment Red 1
• Federal Red
• Label Red
• Carnelio Para Red BS
• Para Toner Red
• Para Red Light
• Eljon Para Red
• Pigment Red Zh
• Siloton Red G
• Siloton Red B
• Lutetia Red N
• Pigment Red R
• Pigment Red B
• p-Nitraniline red
• Lutetia Red B
• Para Red Dark
• Para Toner D
• Para Toner B
• Tolyl Red D
• Tolyl Red M
• Lake Brown BRA
• Lacal Red GN
• Tolyl Red LL
• Conc. Para Red
• Isol Para Red B
• Para Red BS
• Para Red YS
• Lake Red PN
• Lake Red 2R
• P
• Dainichi Para Red Toner
• 1-[(p-Nitrophenyl)azo]-2-naphthol
• Q906600
• SCHEMBL2863152
• Para Red B 20-2080
• C.P. Britelite Toner RP-9
• No. 7 Conc. Deep Red
• Symuler Fast Para Red
• 2-Naphthalenol, 1-(2-(4-nitrophenyl)diazenyl)-
• 2-Naphthol, 1-(p-nitrophenylazo)-
• Recolite Para Red G
• Para Nitraniline Red
• 1-[(4-nitrophenyl)diazenyl]naphthalen-2-ol
• FT-0673515
• Para Red, Dye content 95 %
• D54Q24K2EI
• Sanyo Signal Red Pure
• SCHEMBL18769
• Para Toner Light A-4329
• FT-0636140
• EINECS 229-093-8
• Kromon Para Red BS
• Kromon Para Red YS
• NCI60_038346
• C.P. Para Toner Light RP-2
• 6410-10-2
• 2-Naphthol, 1-((4-nitrophenyl)azo)-
• D83346
• 1-[(4-Nitrophenyl)azo]-2-naphthol
• WOTPFVNWMLFMFW-ISLYRVAYSA-N
• AKOS003581970
• 99366-04-8
• BRN 0680469
• NSC-70812
• DTXSID1052325
• P0586
• Para Red Toner RPT-52
• CS-0013963
• Recolite Para Red B
• MFCD00003908
• Para Toner Dark 5065
• Para Red Dark RA-1280
• 2-Naphthalenol, 1-[(4-nitrophenyl)azo]-
• UNII-D54Q24K2EI
• AKOS030228107
• Pararot, analytical standard
• CHEMBL1967257
• Monolite Fast Red BA
• Para Toner Light RT-370
• C.I. 12070
• Para Red-d4
• para Red 100 microg/mL in Acetonitrile
• NSC210792
• NS00046952
• Conc. Para Red YS
• Para Red Light 10333
• 1-((4-Nitrophenyl)diazenyl)naphthalen-2-ol
• Monolite Fast Red B
• BS-50927
• 1-((p-Nitrophenyl)azo)-2-naphthol
• (E)-1-((4-nitrophenyl)diazenyl)naphthalen-2-ol
• C. P. Britelite Toner RP-9
• NSC70812
• 1-(2-Hydroxynaphthyl)-4'-nitroazobenzene
• NSC 70812
• Carnelio Para Red YS
• 1-((4-Nitrobenzene)azo)-2-naphthol
• Para Red Light RA-1210
• 1-(p-Nitrophenylazo)-2-naphthol
• 2-Naphthalenol, 1-[2-(4-nitrophenyl)diazenyl]-
• NSC-210792
• (z)-1-(2-(4-nitrophenyl)hydrazineylidene)naphthalen-2(1h)-one
• Para Toner Deep A-1757
• 1-[(4-Nitrophenyl)diazenyl]-2-naphthol #
• Para Toner Y-20-1150
• 2-Naphthalenol, 1-((4-nitrophenyl)azo)-
• NSC 210792
• NCI60_001772
• Duplex Para Red XD 20-2900
• CI 12070
• 1-((4-Nitrophenyl)azo)-2-naphthol
• C.P.Para Toner Light RP-2
• WOTPFVNWMLFMFW-UHFFFAOYSA-N
• Duplex Para Red XD 202900
• 1((pNitrophenyl)azo)2naphthol
• Para Toner Y201150
• 2Naphthol, 1((4nitrophenyl)azo)
• DTXCID8030897
• 4-16-00-00231 (Beilstein Handbook Reference)
• C.P. Para Toner Light RP2
• 1(pNitrophenylazo)2naphthol
• Para Toner Light A4329
• Para Toner Deep A1757
• Para Red B 202080
• Para Toner Light RT370
• pNitraniline red
• DB-054608
• Para Red Toner RPT52
• 2Naphthalenol, 1((4nitrophenyl)azo)
• C.P. Britelite Toner RP9
• 1((4Nitrobenzene)azo)2naphthol
• C.I. Pigment Red 1 (8CI)
• 1((4Nitrophenyl)azo)2naphthol
• Para Red Dark RA1280
• 2Naphthalenol, 1(2(4nitrophenyl)diazenyl)
• Para Red Light RA1210

• MDL： MFCD00003908
• Inchi： 1S/C16H11N3O3/c20-15-10-5-11-3-1-2-4-14(11)16(15)18-17-12-6-8-13(9-7-12)19(21)22/h1-10,20H/b18-17+
• InChI Key： WOTPFVNWMLFMFW-ISLYRVAYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1/N=N/C1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 680469

Computed Properties

• Exact Mass: 293.08000
• Monoisotopic Mass: 293.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 90.8

Experimental Properties

• Color/Form: solid
• Density: 1.2211 (rough estimate)
• Melting Point: 248-252 °C (lit.)
• Boiling Point: 435.13°C (rough estimate)
• Flash Point: 249.8°C
• Refractive Index: 1.6500 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 90.77000
• LogP: 5.39220
• Color index: 12070

Para Red Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S36-S26
• RTECS：QL4510000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments